Cas no 2140219-97-0 (1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine
• CAS No: 2140219-97-0
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6452328
• PubChem ID: 165853235
• Update Time: 2025-10-30

1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine
• 2140219-97-0
• EN300-1939953

• Inchi： 1S/C11H15F2NO/c1-11(14,10(12)13)7-8-4-3-5-9(6-8)15-2/h3-6,10H,7,14H2,1-2H3
• InChI Key： HVBVPJYHEMXSCJ-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC=C(C=1)OC)N)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine

Introduction to 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 2140219-97-0)

1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine, identified by the chemical identifier CAS No. 2140219-97-0, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine atoms and a methoxy group in its aromatic ring contributes to its distinct chemical properties, which are highly relevant in modern medicinal chemistry.

The molecular structure of 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine consists of a branched alkyl chain with an amine functional group at the terminal position, further modified by the introduction of fluorine atoms and a methoxy-substituted phenyl ring. This specific arrangement imparts both lipophilicity and electronic effects that can be exploited for modulating biological activity. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve pharmacokinetic profiles of drug candidates. The incorporation of fluorine into molecular structures can lead to increased binding affinity to biological targets, reduced susceptibility to metabolic degradation, and improved pharmacological properties. The compound 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine exemplifies these advantages, making it a subject of extensive research in academic and industrial settings.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The amine functionality provides a versatile handle for further chemical modification, allowing researchers to explore various derivatives with tailored biological activities. Additionally, the presence of the methoxy group on the aromatic ring suggests possible interactions with biological targets that may be relevant for treating neurological disorders or other diseases where precise molecular interactions are crucial.

Recent studies have begun to uncover the pharmacological potential of fluorinated amines like 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine. Research has indicated that such compounds may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. For instance, preliminary computational studies suggest that this molecule could interact with specific binding pockets on target proteins, potentially leading to therapeutic effects. These findings underscore the importance of exploring fluorinated amine derivatives as lead compounds for drug development.

The synthesis of 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine presents unique challenges due to the need for precise functionalization at multiple positions on the molecular framework. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as cross-coupling reactions, nucleophilic substitutions, and protective group strategies are often employed in its preparation. The development of efficient synthetic routes is essential for scaling up production and facilitating further research.

The chemical properties of 1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine also make it an interesting candidate for studying fluorochemistry principles. Fluorine's unique electronic properties can significantly influence the reactivity and stability of molecules, making it a valuable element in medicinal chemistry. By understanding how fluorine affects the behavior of this compound, researchers can gain insights into broader trends in fluoroorganic chemistry and apply these principles to other drug candidates.

In conclusion,1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine (CAS No. 2140219-97-0) represents an exciting area of research with significant potential in pharmaceutical development. Its structural features and chemical properties make it a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for fluorinated compounds,1,1-difluoro-3-(3-methoxyphenyl)-2-methylpropan-2-amine is likely to play an important role in shaping future therapeutic strategies.